Cas no 53813-00-6 (2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile)

2-(Morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile is a versatile heterocyclic compound featuring both morpholine and pyridine moieties linked to an acetonitrile group. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The morpholine ring enhances solubility and bioavailability, while the pyridine group contributes to metal coordination and catalytic applications. This compound is particularly useful in the synthesis of nitrogen-containing heterocycles, offering reactivity for further functionalization. Its stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for research and industrial applications. High purity grades ensure reproducibility in synthetic workflows.
2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile structure
53813-00-6 structure
Product Name:2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile
CAS No:53813-00-6
MF:C11H13N3O
MW:203.240422010422
MDL:MFCD00231856
CID:387269
PubChem ID:308105
Update Time:2025-05-20

2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholineacetonitrile,a-2-pyridinyl-
    • 2-morpholin-4-yl-2-pyridin-2-ylacetonitrile
    • 2-morpholino-2-(2-pyridinyl)acetonitrile
    • 2-morpholino-2-(2-pyridyl)-acetonitrile
    • 2-morpholino-2-(pyridin-2-yl)-acetonitrile
    • AC1L7C7H
    • F2189-0015
    • morpholin-4-yl-pyridin-2-yl-acetonitrile
    • NSC208416
    • Oprea1_569651
    • Pyrid-2-yl-4-morpholinacetonitril
    • 2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile
    • NSC-208416
    • 53813-00-6
    • SCHEMBL10749589
    • CS-0270523
    • morpholin-4-yl(pyridin-2-yl)acetonitrile
    • AKOS005096335
    • MFCD00231856
    • DTXSID70308722
    • 2-morpholino-2-(pyridin-2-yl)acetonitrile
    • EN300-235804
    • VU0494868-1
    • 6H-006
    • MDL: MFCD00231856
    • Inchi: 1S/C11H13N3O/c12-9-11(10-3-1-2-4-13-10)14-5-7-15-8-6-14/h1-4,11H,5-8H2
    • InChI Key: OJMXBAFOIQQMMJ-UHFFFAOYSA-N
    • SMILES: O1CCN(C(C#N)C2C=CC=CN=2)CC1

Computed Properties

  • Exact Mass: 203.10599
  • Monoisotopic Mass: 203.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 49.2Ų

Experimental Properties

  • PSA: 49.15

2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M204991-100mg
2-Morpholino-2-(2-pyridinyl)acetonitrile
53813-00-6
100mg
$ 70.00 2022-06-04
TRC
M204991-500mg
2-Morpholino-2-(2-pyridinyl)acetonitrile
53813-00-6
500mg
$ 230.00 2022-06-04
TRC
M204991-1g
2-Morpholino-2-(2-pyridinyl)acetonitrile
53813-00-6
1g
$ 365.00 2022-06-04
Apollo Scientific
OR32972-1g
2-(Morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile
53813-00-6 tech
1g
£1078.00 2025-02-20
abcr
AB300452-500 mg
2-Morpholino-2-(2-pyridinyl)acetonitrile; .
53813-00-6
500 mg
€678.60 2023-07-20
abcr
AB300452-1 g
2-Morpholino-2-(2-pyridinyl)acetonitrile; .
53813-00-6
1 g
€1,312.80 2023-07-20
Enamine
EN300-235804-0.05g
2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile
53813-00-6 95%
0.05g
$612.0 2024-06-19
Enamine
EN300-235804-0.1g
2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile
53813-00-6 95%
0.1g
$640.0 2024-06-19
Enamine
EN300-235804-0.25g
2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile
53813-00-6 95%
0.25g
$670.0 2024-06-19
Enamine
EN300-235804-0.5g
2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile
53813-00-6 95%
0.5g
$699.0 2024-06-19

Additional information on 2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile

Introduction to 2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile (CAS No. 53813-00-6)

2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile, identified by its Chemical Abstracts Service (CAS) number 53813-00-6, is a significant compound in the realm of pharmaceutical and chemical research. This bidentate ligand, featuring a morpholine and pyridine moiety, has garnered attention due to its versatile applications in coordination chemistry and medicinal chemistry. The structural features of this compound make it a valuable building block for the development of novel catalysts, pharmaceutical intermediates, and bioactive molecules.

The morpholin-4-yl and pyridin-2-yl substituents in the molecular structure contribute to the compound's unique electronic and steric properties. These groups are known for their ability to form stable complexes with transition metals, making the compound particularly useful in homogeneous catalysis. Recent studies have highlighted its role in the synthesis of metal complexes that exhibit enhanced catalytic activity in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. These reactions are pivotal in the construction of complex organic molecules, including many pharmaceuticals.

In the context of drug discovery, 2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile has been explored as a potential scaffold for the development of new therapeutic agents. The morpholine ring is a common pharmacophore found in numerous drugs due to its ability to enhance bioavailability and metabolic stability. Additionally, the pyridine moiety can serve as an anchor for binding to biological targets, such as enzymes and receptors. This dual functionality makes the compound an attractive candidate for designing molecules with tailored biological activities.

Recent advancements in computational chemistry have further elucidated the potential of CAS No. 53813-00-6. Molecular modeling studies suggest that this compound can form stable interactions with various biological targets, including kinases and transcription factors. These interactions are critical for modulating cellular processes and have implications in treating diseases such as cancer and inflammation. The ability to predict these interactions computationally has accelerated the drug discovery pipeline, making compounds like 2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile more accessible for medicinal chemists.

The synthesis of CAS No. 53813-00-6 involves multi-step organic transformations that highlight its synthetic utility. The acetonitrile group provides a versatile handle for further functionalization, allowing chemists to introduce additional substituents that can fine-tune the compound's properties. Recent synthetic methodologies have focused on improving the efficiency and scalability of its preparation, ensuring that researchers can access this valuable building block in sufficient quantities for both academic and industrial applications.

In conclusion, 2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile (CAS No. 53813-00-6) represents a fascinating compound with broad applications in coordination chemistry and drug discovery. Its unique structural features, coupled with recent advancements in computational and synthetic chemistry, make it a cornerstone in modern chemical research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in developing next-generation pharmaceuticals and materials.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd